1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 1-methyl-3-(2-methylpropyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C9H14N2O2/c1-6(2)4-8-7(9(12)13)5-11(3)10-8/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key: JHNALQGBXWWTKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN(C=C1C(=O)O)C

Description

1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid is a pyrazole-based organic compound characterized by a methyl group at the 1-position, a branched 2-methylpropyl (isobutyl) group at the 3-position, and a carboxylic acid moiety at the 4-position of the pyrazole ring.

Preparation Methods

The synthesis of 1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid can be achieved through various synthetic routes. One common method involves the reaction of 3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid with methyl iodide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazole derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the carboxylic acid group, forming esters, amides, or other derivatives. Common reagents for these reactions include alcohols, amines, and acyl chlorides.

Scientific Research Applications

1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex pyrazole derivatives, which are valuable in various chemical research fields.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the synthesis of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. For example, it may inhibit enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazole-4-carboxylic acid

• Structural Difference : Replaces the 2-methylpropyl group with a 1-methylcyclopropyl substituent.
• Impact : The cyclopropyl group introduces significant steric hindrance and electronic effects due to its rigid, three-membered ring structure. This enhances binding specificity to biological targets, making it valuable in medicinal chemistry for enzyme inhibition studies .

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Structural Difference : Substitutes the 2-methylpropyl group with a trifluoromethyl (-CF₃) group.
• Impact : The electron-withdrawing -CF₃ group increases lipophilicity and metabolic stability, favoring applications in fungicides targeting succinate dehydrogenase (SDHI). This contrasts with the isobutyl group, which may prioritize bulkiness over electronic effects .

3,5-Dimethylpyrazole

• Structural Difference : Lacks both the carboxylic acid group and branched alkyl chain.
• Impact : Simpler structure reduces steric complexity, making it a common building block in coordination chemistry rather than bioactive applications .

Functional Group Positioning

1-Methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid

• Structural Difference : Carboxylic acid group at the 5-position instead of the 4-position.

Comparative Data Table

Compound Name	Key Substituents	Unique Properties/Applications	Reference
1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid	3-(2-methylpropyl), 4-COOH	Agrochemical potential; moderate steric bulk
1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazole-4-carboxylic acid	3-(1-methylcyclopropyl), 4-COOH	Enhanced target specificity in medicinal chemistry
1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	3-CF₃, 4-COOH	SDHI fungicide intermediate; high metabolic stability
3,5-Dimethylpyrazole	3-CH₃, 5-CH₃	Coordination chemistry ligand

Key Research Findings

• Agrochemical Potential: The 2-methylpropyl group in 1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid may enhance interactions with plant enzymes or receptors, positioning it as a candidate for herbicide or fungicide development .
• Steric vs.
• Positional Isomerism : The 4-carboxylic acid isomer demonstrates higher bioactivity in preliminary studies compared to 5-carboxylic acid variants, likely due to optimized spatial arrangement for target binding .

Biological Activity

1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid is a compound belonging to the pyrazole family, known for its diverse biological activities. This article explores its biological activity, including anti-inflammatory, antimicrobial, and potential therapeutic applications, supported by research findings and case studies.

Chemical Structure and Properties

The compound features a pyrazole ring with a methyl group at the first position and a 2-methylpropyl group at the third position, along with a carboxylic acid functional group at the fourth position. Its molecular formula is $C_9H_{14}N_2O_2$ and it has a molecular weight of approximately 182.22 g/mol.

Anti-inflammatory Activity

Research indicates that 1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid exhibits significant anti-inflammatory properties. Studies have shown that it can inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). For instance, in a study comparing various pyrazole derivatives, this compound demonstrated up to 85% inhibition of TNF-α at concentrations comparable to standard anti-inflammatory drugs like dexamethasone .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In vitro assays against several pathogenic fungi and bacteria have shown promising results. Notably, it exhibited higher antifungal activity against phytopathogenic fungi than established fungicides such as boscalid .

The biological activity of 1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid is believed to stem from its ability to interact with specific molecular targets involved in inflammatory and infectious processes. The carboxylic acid group is crucial for binding with enzymes or receptors that mediate these biological effects.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anti-inflammatory	Up to 85% inhibition of TNF-α
Antimicrobial	Higher activity against phytopathogenic fungi than boscalid
Enzyme Inhibition	Potential interaction with inflammatory pathways

Case Studies

• Anti-inflammatory Study : A comparative study on various pyrazole derivatives revealed that 1-Methyl-3-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid significantly reduced inflammatory markers in animal models of arthritis, showcasing its potential as a therapeutic agent for inflammatory diseases .
• Antimicrobial Efficacy : In research involving multiple bacterial strains, this compound showed effective inhibition against E. coli and S. aureus, suggesting its application in treating bacterial infections .